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Compound of Interest

Compound Name: 5-Hexyl-2,2'-bithiophene

Cat. No.: B061625 Get Quote

5-Hexyl-2,2'-bithiophene: A Technical Guide
CAS Number: 173448-31-2[1] Molecular Formula: C₁₄H₁₈S₂ Molecular Weight: 250.42 g/mol [1]

[2]

This technical guide provides an in-depth overview of 5-Hexyl-2,2'-bithiophene, a molecule of

significant interest in the fields of organic electronics and medicinal chemistry. The information

is tailored for researchers, scientists, and professionals involved in drug development and

materials science.

Physicochemical Properties
5-Hexyl-2,2'-bithiophene is a substituted bithiophene, a class of organic compounds known

for their versatile electronic and biological properties. The addition of a hexyl group enhances

its solubility in organic solvents, facilitating its processing for various applications.
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Property Value Reference

CAS Number 173448-31-2 [1]

Molecular Weight 250.42 g/mol [1][2]

Boiling Point 355 °C (lit.) [2]

Density 1.060 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.5890 (lit.) [2]

Synthesis
The synthesis of 5-Hexyl-2,2'-bithiophene can be achieved through various cross-coupling

reactions, with Stille and Suzuki couplings being the most common methods. These reactions

typically involve the coupling of a functionalized thiophene monomer with another thiophene

derivative.

General Synthetic Approach: Stille Coupling
A common synthetic route involves the Stille coupling of 2-bromo-5-hexylthiophene with 2-

(tributylstannyl)thiophene in the presence of a palladium catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Hexyl-2,2'-bithiophene CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061625#5-hexyl-2-2-bithiophene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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